Cas no 378781-69-2 (Dibenzothiophene, 4,6-diiodo-)

• Product Name: Dibenzothiophene, 4,6-diiodo-
• CAS No: 378781-69-2
• MF: C₁₂H₆I₂S
• MW: 436.049986362457
• CID: 3955699
• PubChem ID: 12007456
• Update Time: 2025-04-22

Dibenzothiophene, 4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 4,6-diiodo-
• 4,6-diiododibenzo[b,d]thiophene
• SCHEMBL357116
• 378781-69-2
• 4,6-diiododibenzothiophene

• Inchi： 1S/C12H6I2S/c13-9-5-1-3-7-8-4-2-6-10(14)12(8)15-11(7)9/h1-6H
• InChI Key： OWLKNRBIFGYQMR-UHFFFAOYSA-N
• SMILES： C12=C(I)C=CC=C1C1=CC=CC(I)=C1S2

Computed Properties

• Exact Mass: 435.82797Da
• Monoisotopic Mass: 435.82797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.2Ų